3-Hydroxy-N1,N2,N2-trimethylphthalamide

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 3-hydroxy-1-N,2-N,2-N-trimethylbenzene-1,2-dicarboxamide
• InChI: InChI=1S/C11H14N2O3/c1-12-10(15)7-5-4-6-8(14)9(7)11(16)13(2)3/h4-6,14H,1-3H3,(H,12,15)
• InChI Key: JYDSAPJYVCFIKP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)O)C(=O)N(C)C

Description

3-Hydroxy-N1,N2,N2-trimethylphthalamide (CAS: Not explicitly provided in evidence) is a substituted phthalamide derivative featuring a hydroxyl group at the 3-position and three methyl groups attached to the nitrogen atoms of the phthalamide backbone. This compound is structurally related to phthalimide derivatives, which are widely studied for their applications in polymer synthesis, medicinal chemistry, and organic intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-N1,N2,N2-trimethylphthalamide typically involves the reaction of phthalic anhydride with trimethylamine and a hydroxylating agent under controlled conditions. The reaction is carried out in a solvent such as dimethylformamide or acetonitrile, and the temperature is maintained between 60-80°C to ensure optimal yield .

Industrial Production Methods

In industrial settings, the production of 3-Hydroxy-N1,N2,N2-trimethylphthalamide follows a similar synthetic route but on a larger scale. The process involves the use of large reactors and continuous monitoring of reaction parameters to ensure consistency and purity of the final product. The compound is then purified through crystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-N1,N2,N2-trimethylphthalamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like thionyl chloride or alkyl halides are employed under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of phthalimide derivatives.

Reduction: Formation of trimethylphthalamine.

Substitution: Formation of various substituted phthalamides.

Scientific Research Applications

3-Hydroxy-N1,N2,N2-trimethylphthalamide is utilized in several scientific research fields:

Chemistry: Used as a precursor in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Used in the production of dyes, pigments, and other specialty chemicals

Mechanism of Action

The mechanism of action of 3-Hydroxy-N1,N2,N2-trimethylphthalamide involves its interaction with specific molecular targets, such as enzymes and receptors. The hydroxyl group plays a crucial role in forming hydrogen bonds with active sites, thereby modulating the activity of the target molecules. This interaction can lead to changes in metabolic pathways and cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 3-Hydroxy-N1,N2,N2-trimethylphthalamide and related compounds:

Compound Name	Core Structure	Functional Groups	Applications	Key Differences
3-Hydroxy-N1,N2,N2-trimethylphthalamide	Phthalamide backbone	-OH (3-position), -N(CH₃)₂	Hypothesized: Intermediate for polyimides, drug synthesis	Unique hydroxyl and methylated amine groups; potential for hydrogen bonding
3-Chloro-N-phenyl-phthalimide ()	Phthalimide backbone	-Cl (3-position), -N(C₆H₅)	Monomer for polyimides, precursor for dianhydrides	Chlorine substituent enhances electrophilicity; phenyl group increases rigidity
N-Phenyl-2-furohydroxamic acid ()	Hydroxamic acid with furan	-CONHOH, furan ring	Antioxidant activity (e.g., DPPH radical scavenging)	Hydroxamic acid moiety confers metal-chelating properties; furan enhances solubility
Ranitidine nitroacetamide ()	Acetamide with nitro group	-NO₂, -S-alkyl, dimethylamino-furan	Pharmaceutical intermediate (antihistamine synthesis)	Nitro and sulfur groups critical for bioactivity; distinct from phthalamide class

Key Findings:

Functional Group Impact :

• The hydroxyl group in 3-Hydroxy-N1,N2,N2-trimethylphthalamide likely improves solubility in polar solvents compared to its chloro analog (), but reduces electrophilicity, limiting its utility in nucleophilic substitution reactions .
• Methylated amines may enhance metabolic stability compared to unmethylated analogs (e.g., ranitidine intermediates in ), which often undergo rapid demethylation in vivo .

Synthetic Utility: Unlike 3-chloro-N-phenyl-phthalimide, which is a key monomer for polyimides, the hydroxy derivative may serve as a hydrogen-bonding scaffold for supramolecular chemistry or coordination polymers . Hydroxamic acid analogs () exhibit antioxidant properties, but 3-Hydroxy-N1,N2,N2-trimethylphthalamide lacks the -CONHOH moiety required for radical scavenging .

Biological Relevance: The absence of a nitro or sulfur group (cf.